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Compound of Interest

Compound Name: CDD-1431

Cat. No.: B15540728

For research use only. Not for use in diagnostic procedures.

Introduction

CDD-1431 is a potent and selective inhibitor of the Bone Morphogenetic Protein Receptor Type
2 (BMPR2) kinase.[1] As a critical component of the transforming growth factor-beta (TGF-[3)
signaling superfamily, BMPR2 is involved in a myriad of cellular processes, including cell
growth, differentiation, and apoptosis. Dysregulation of the BMP signaling pathway has been
implicated in various diseases. The availability of a selective BMPR2 inhibitor like CDD-1431 is
crucial for investigating the therapeutic potential of targeting this pathway. Proper preparation of
a stock solution is the first critical step for accurate and reproducible experimental results.

Chemical Properties

CDD-1431 is a complex organic molecule with the chemical formula C33H38N8O5S and a
molecular weight of approximately 658.78 g/mol . Its structure contributes to its specific
inhibitory action on BMPR2. Understanding these properties is essential for proper handling
and storage.

Solubility and Stability

Based on available data, CDD-1431 is soluble in dimethyl sulfoxide (DMSO).[1] While the exact
maximum solubility is yet to be widely reported, DMSO is the recommended solvent for
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preparing stock solutions. It is important to note that enhancing the solubility of CDD-1431 may
improve its cellular penetrance and overall efficacy in cell-based assays.

The stability of the CDD-1431 stock solution is critical for maintaining its biological activity. In
DMSO, the solution is stable for up to two weeks when stored at 4°C and for up to six months
when stored at -80°C.[1] For long-term storage, it is advisable to aliquot the stock solution into
smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the
compound. The solid form of CDD-1431 should be stored at -20°C for long-term stability.[1]

Quantitative Data Summary

Parameter Value Reference
Chemical Formula C33H38N805S

Molecular Weight 658.78 g/mol

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1]

Stock Solution Storage (in

DMSO) 2 weeks at 4°C [1]

6 months at -80°C [1]

Solid Form Storage -20°C (long-term) [1]

Experimental Protocol: Preparation of a 10 mM
CDD-1431 Stock Solution
Objective

To prepare a 10 mM stock solution of CDD-1431 in DMSO for use in biological assays.

Materials

e CDD-1431 powder
e Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes (1.5 mL or 2.0 mL)
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Pipettes and sterile pipette tips
Analytical balance
Vortex mixer

(Optional) Sonicator water bath

Procedure

Equilibration: Before opening, allow the vial of CDD-1431 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents the condensation of moisture, which
could affect the stability and weighing of the compound.

Weighing: Carefully weigh out the desired amount of CDD-1431 powder using an analytical
balance. For example, to prepare 1 mL of a 10 mM stock solution, you will need 6.5878 mg
of CDD-1431.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol )

o Mass (mg) = 10 mmol/L x 0.001 L x 658.78 g/mol = 6.5878 mg

Dissolution: a. Add the weighed CDD-1431 powder to a sterile microcentrifuge tube. b. Add
the calculated volume of anhydrous DMSO to the tube. For the example above, add 1 mL of
DMSO. c. Cap the tube tightly.

Solubilization: a. Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. b.
Visually inspect the solution to ensure that all the powder has dissolved and the solution is
clear. c. If the compound does not fully dissolve with vortexing, sonicate the tube in a water
bath for 5-10 minutes at room temperature.

Aliquoting and Storage: a. Once the CDD-1431 is completely dissolved, aliquot the stock
solution into smaller, single-use volumes (e.g., 10 uL, 20 pL, or 50 uL) in sterile
microcentrifuge tubes. This will minimize the number of freeze-thaw cycles. b. Clearly label
each aliquot with the compound name, concentration, solvent, and date of preparation. c.
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For short-term storage (up to 2 weeks), store the aliquots at 4°C.[1] d. For long-term storage
(up to 6 months), store the aliquots at -80°C.[1]

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves, when handling CDD-1431 and DMSO.

o DMSO is a potent solvent and can facilitate the absorption of other chemicals through the
skin. Handle with care.

o Perform all weighing and solution preparation in a well-ventilated area or a chemical fume
hood.

Visualizations
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Workflow for Preparing CDD-1431 Stock Solution

Preparation

Equilibrate CDD-1431
to Room Temperature

Prevents moisture condensation
Weigh CDD-1431 Powder

Transfer powder to tube

Add Anhydrous DMSO

Vortex to Dissolve

If not fully dissolved

Sonicate (if necessary)

If fully dissolved

Aliquot into Single-Use Volumes

For use within 2 weeks \For use up to 6 months

Store at 4°C Store at -80°C
(Short-term) (Long-term)
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Mechanism of CDD-1431 Action
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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